molecular formula C54H40N4Si B8563078 Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane CAS No. 819078-36-9

Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane

Cat. No. B8563078
M. Wt: 773.0 g/mol
InChI Key: KNDMPQMMPXDIAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane is a useful research compound. Its molecular formula is C54H40N4Si and its molecular weight is 773.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

819078-36-9

Product Name

Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane

Molecular Formula

C54H40N4Si

Molecular Weight

773.0 g/mol

IUPAC Name

bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]-diphenylsilane

InChI

InChI=1S/C54H40N4Si/c1-7-19-41(20-8-1)51-39-53(43-23-11-3-12-24-43)57(55-51)45-31-35-49(36-32-45)59(47-27-15-5-16-28-47,48-29-17-6-18-30-48)50-37-33-46(34-38-50)58-54(44-25-13-4-14-26-44)40-52(56-58)42-21-9-2-10-22-42/h1-40H

InChI Key

KNDMPQMMPXDIAI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)[Si](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=C(C=C6)N7C(=CC(=N7)C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

After this, 1.87 g (0.005 mole) of the 1-(p-bromophenyl)-3,5-diphenylpyrazole obtained above and 10.0 ml of THF were placed in a 200-ml four-necked flask. The mixture was stirred at room temperature and 6.0 ml (0.010 mole) of a 1.7 M hexane solution of tert-butyllithium was added in drops at room temperature. After the addition, the stirring was continued at room temperature for one hour. A solution of 0.70 g (0.003 mole) of diphenyldichlorosilane in 10.0 ml of THF was further added from a dropping funnel at room temperature. After the addition, the mixture was heated under reflux with stirring for eight hours. Upon completion of the reaction, the reaction mixture was cooled to room temperature and water and toluene were added. The reaction mixture was transferred to a separatory funnel and an organic layer was separated. The organic layer was distilled under reduced pressure to remove the solvent and the remainder was submitted to column purification to give 0.40 g of bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane (hereinafter referred to as BPPS) as a light yellow powder. The product showed a purity of 100% (area ratio, HPLC), a mass of 773, and a melting point of 235.7° C. and corresponds to the compound listed as No. 153.
Quantity
1.87 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.